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Compound of Interest

Compound Name: 5-Amino-2-methylindole

Cat. No.: B160300 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available data and

methodologies concerning the solubility and stability of 5-Amino-2-methylindole, a key

building block in medicinal chemistry. Due to the limited availability of specific quantitative data

in publicly accessible literature, this document combines reported qualitative and semi-

quantitative information with detailed, representative experimental protocols for in-house

determination.

Physicochemical Properties
A summary of the key physicochemical properties of 5-Amino-2-methylindole is presented

below.
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Property Value Reference

Molecular Formula C₉H₁₀N₂ [1]

Molecular Weight 146.19 g/mol [1]

Appearance
Red to dark blue to black

crystalline powder
[1]

Melting Point 153-157 °C [2]

Boiling Point 357.3 °C at 760 mmHg [2]

XLogP3 1.4 [3]

Solubility Profile
5-Amino-2-methylindole exhibits solubility in a range of organic solvents. While precise

solubility limits (e.g., in mg/mL) are not widely published, qualitative and calculated data

provide guidance for solution preparation.

Qualitative Solubility
5-Amino-2-methylindole is reported to be soluble in the following solvents:

Chloroform

Dichloromethane

Ethyl Acetate

Dimethyl Sulfoxide (DMSO)

Acetone

For enhanced solubility, it is recommended to warm the solution to 37°C and use sonication.[4]

Calculated Solution Preparation
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The following table provides the calculated volumes of solvent required to prepare stock

solutions of 5-Amino-2-methylindole at various concentrations, based on its molecular weight

of 146.19 g/mol .[4]

Concentration Volume for 1 mg Volume for 5 mg Volume for 10 mg

1 mM 6.8493 mL 34.2466 mL 68.4932 mL

5 mM 1.3699 mL 6.8493 mL 13.6986 mL

10 mM 0.6849 mL 3.4247 mL 6.8493 mL

50 mM 0.1370 mL 0.6849 mL 1.3699 mL

100 mM 0.0685 mL 0.3425 mL 0.6849 mL

Stability Profile
5-Amino-2-methylindole is sensitive to environmental conditions, necessitating careful

handling and storage to maintain its integrity.

Qualitative Stability
The compound is reported to be sensitive to the following conditions:

Light: Susceptible to photodegradation.

Air: Prone to oxidation.

Heat: May degrade at elevated temperatures.

Recommended Storage Conditions
To ensure stability, 5-Amino-2-methylindole should be stored under the following conditions:

Temperature: 2 - 8 °C.[1]

Atmosphere: Under an inert gas, such as Argon.

Light: Protected from light.
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Stock solutions should be prepared fresh on the day of use. If storage is necessary, solutions

can be kept at ≤ -20°C for several months.[4]

Experimental Protocols
The following sections provide detailed, representative methodologies for determining the

solubility and stability of 5-Amino-2-methylindole. These are standard protocols that can be

adapted for specific laboratory requirements.

Protocol for Determining Aqueous Solubility (Shake-
Flask Method)
This protocol outlines the widely accepted shake-flask method for determining the

thermodynamic solubility of a compound in an aqueous buffer.

Objective: To determine the saturation solubility of 5-Amino-2-methylindole in a specified

aqueous buffer (e.g., phosphate-buffered saline, pH 7.4).

Materials:

5-Amino-2-methylindole

Phosphate-Buffered Saline (PBS), pH 7.4

Calibrated analytical balance

Vortex mixer

Orbital shaker with temperature control

Centrifuge

HPLC system with a suitable column (e.g., C18) and detector (e.g., UV-Vis)

Calibrated pH meter

Syringe filters (e.g., 0.22 µm PVDF)
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Volumetric flasks and pipettes

Methodology:

Preparation of Standard Solutions:

Prepare a stock solution of 5-Amino-2-methylindole in a suitable organic solvent (e.g.,

DMSO) at a known concentration (e.g., 10 mg/mL).

Generate a calibration curve by preparing a series of dilutions of the stock solution in the

mobile phase to be used for HPLC analysis.

Sample Preparation:

Add an excess amount of 5-Amino-2-methylindole (e.g., 2-5 mg) to a glass vial. The

amount should be sufficient to ensure that undissolved solid remains at equilibrium.

Add a known volume of the aqueous buffer (e.g., 1 mL of PBS, pH 7.4) to the vial.

Cap the vial tightly.

Equilibration:

Place the vials on an orbital shaker in a temperature-controlled chamber (e.g., 25°C or

37°C).

Shake the samples for a predetermined period (e.g., 24-48 hours) to ensure equilibrium is

reached. A preliminary time-course experiment can determine the minimum time to reach

equilibrium.

Sample Processing:

After equilibration, allow the vials to stand undisturbed for a short period to allow the larger

particles to settle.

Carefully withdraw an aliquot of the supernatant using a pipette.
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Filter the supernatant through a 0.22 µm syringe filter to remove any undissolved solid.

Note: Adsorption of the compound to the filter should be assessed.

Dilute the filtered supernatant with the mobile phase to a concentration that falls within the

range of the calibration curve.

Quantification:

Analyze the diluted samples, standard solutions, and a blank (buffer) by HPLC.

Determine the concentration of 5-Amino-2-methylindole in the diluted samples using the

calibration curve.

Calculate the solubility by multiplying the determined concentration by the dilution factor.

Report the result in mg/mL or µg/mL.
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Workflow for Solubility Determination (Shake-Flask Method)
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Caption: Workflow for Solubility Determination.
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Protocol for Stability Assessment (Forced Degradation
Study)
This protocol describes a forced degradation study to identify the degradation pathways and

intrinsic stability of 5-Amino-2-methylindole under various stress conditions.

Objective: To evaluate the stability of 5-Amino-2-methylindole under hydrolytic (acidic, basic),

oxidative, thermal, and photolytic stress conditions.

Materials:

5-Amino-2-methylindole

HPLC-grade water, acetonitrile, and methanol

Hydrochloric acid (HCl)

Sodium hydroxide (NaOH)

Hydrogen peroxide (H₂O₂)

Stability chambers (temperature/humidity controlled)

Photostability chamber with controlled light source (ICH Q1B compliant)

HPLC system with a photodiode array (PDA) or mass spectrometry (MS) detector

pH meter, vortex mixer, centrifuge

Methodology:

Stock Solution Preparation:

Prepare a stock solution of 5-Amino-2-methylindole in a suitable solvent (e.g., 50:50

acetonitrile:water) at a concentration of approximately 1 mg/mL.

Stress Conditions:
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Acid Hydrolysis: Mix the stock solution with 0.1 M HCl and keep at a specified temperature

(e.g., 60°C).

Base Hydrolysis: Mix the stock solution with 0.1 M NaOH and keep at room temperature.

Oxidative Degradation: Mix the stock solution with 3% H₂O₂ and keep at room

temperature.

Thermal Degradation: Store the stock solution in a temperature-controlled oven (e.g.,

60°C). A solid sample should also be tested.

Photolytic Degradation: Expose the stock solution (in a phototransparent container) and a

solid sample to light in a photostability chamber, as per ICH Q1B guidelines (e.g., 1.2

million lux hours and 200 watt hours/square meter). A dark control sample should be

stored under the same conditions but protected from light.

Time Points:

Collect samples at various time points (e.g., 0, 2, 4, 8, 24, 48 hours). The duration may be

adjusted based on the observed degradation rate.

For acid/base hydrolysis, neutralize the samples before analysis.

Analysis:

Analyze all samples (stressed, control, and time zero) using a stability-indicating HPLC

method. The method should be capable of separating the parent compound from all major

degradation products. A PDA detector is useful for assessing peak purity.

Quantify the remaining percentage of 5-Amino-2-methylindole and the formation of

degradation products at each time point.

Data Reporting:

Tabulate the percentage of the parent compound remaining and the percentage of major

degradants formed under each stress condition.

Assess the mass balance to ensure that all degradation products are accounted for.
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Workflow for Forced Degradation Study
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Caption: Workflow for Forced Degradation Study.

Biological Context and Signaling Pathways
5-Amino-2-methylindole is a valuable scaffold in medicinal chemistry, frequently used as a

starting material for the synthesis of biologically active molecules. Its derivatives have been

investigated as inhibitors of various enzymes involved in cell signaling.

While specific signaling pathways directly modulated by 5-Amino-2-methylindole itself are not

extensively documented, it serves as a precursor for inhibitors of key signaling proteins such

as:

Monoamine Oxidase (MAO): Important in neurotransmitter metabolism.

Protein Kinase C theta (PKCθ): Involved in T-cell activation and immune responses.
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Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2): A key regulator of angiogenesis.

The diagram below illustrates a generalized signaling pathway where a downstream effector is

blocked by an inhibitor synthesized from a 5-Amino-2-methylindole precursor.

Generalized Signaling Pathway Inhibition

Cell Signaling Cascade

Ligand

Receptor

Kinase A

Kinase B
(e.g., VEGFR-2)

Effector Protein

Cellular Response
(e.g., Proliferation)
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5-Amino-2-methylindole)
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Caption: Generalized Signaling Pathway Inhibition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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